![molecular formula C17H17N3O3S B1438513 4-{[(6,8-Dimethyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]thiazin-1-yl)carbonyl]amino}benzoic acid CAS No. 1172883-42-9](/img/structure/B1438513.png)
4-{[(6,8-Dimethyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]thiazin-1-yl)carbonyl]amino}benzoic acid
Overview
Description
Scientific Research Applications
Antibacterial and Antimycobacterial Activity
Imidazole derivatives have demonstrated significant antibacterial and antimycobacterial potential. Researchers have synthesized various imidazole-containing compounds and evaluated their efficacy against bacterial strains. For instance, Syed et al. synthesized 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole derivatives and found that some of these compounds exhibited potent anti-tubercular activity against Mycobacterium tuberculosis .
Anti-Inflammatory and Analgesic Properties
Certain imidazole derivatives have been investigated for their anti-inflammatory and analgesic effects. For example, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide showed promising anti-inflammatory and analgesic activities, along with low ulcerogenic indices .
Antitumor Potential
Imidazole derivatives have been explored as potential antitumor agents. While specific studies on the compound are limited, the broader class of imidazole-containing compounds has shown promise in inhibiting tumor growth and metastasis. Further research is needed to evaluate the antitumor effects of this particular compound .
Antiviral Activity
Imidazole-based compounds have been investigated for their antiviral properties. Although direct data on the compound “4-{[(6,8-Dimethyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]thiazin-1-yl)carbonyl]amino}benzoic acid” is scarce, it may exhibit antiviral activity similar to other imidazole derivatives .
Other Potential Applications
Imidazole derivatives have also been studied for their antioxidant, antidiabetic, and antipyretic activities. Additionally, they play a crucial role in the synthesis of natural products such as histidine, purine, and histamine. While specific applications for this compound may vary, its imidazole core suggests a wide range of potential biological activities .
properties
IUPAC Name |
4-[(6,8-dimethyl-2,3-dihydropyrido[2,3-b][1,4]thiazine-1-carbonyl)amino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c1-10-9-11(2)18-15-14(10)20(7-8-24-15)17(23)19-13-5-3-12(4-6-13)16(21)22/h3-6,9H,7-8H2,1-2H3,(H,19,23)(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMNDLWIKXKXNEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1N(CCS2)C(=O)NC3=CC=C(C=C3)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(6,8-Dimethyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]thiazin-1-yl)carbonyl]amino}benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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